Cas no 2456-81-7 (4-(pyrrolidin-1-yl)pyridine)

• Product Name: 4-(pyrrolidin-1-yl)pyridine
• CAS No: 2456-81-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD00006415
• CID: 43001
• PubChem ID: 75567
• Update Time: 2025-10-29

4-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrrolidinopyridine
• 4-(1-Pyrrolidino)pyridine
• 4-(pyrrolidin-1-yl)pyridine
• 1-(4-Pyridyl)pyrrolidine
• 4-(1-Pyrrolidinyl)pyridine
• 4-pyrrolidin-1-ylpyridine
• Pyridine, 4-(1-pyrrolidinyl)-
• 4-pyrrolidin-1-yl-pyridine
• 4-pyrrolidinylpyridine
• 4-(1-Pyrrolidinyl)pyridin
• zlchem 148
• 4-Pyrrolidinepyridine
• 4-pyrrollidinopyridine
• 4-pyrrolidino-pyridine
• 4 -pyrrolidinopyridine
• PubChem18533
• 4-(pyrrolidino)pyridine
• 4-Pyrrolidine-1-yl-pyridine
• KSC205Q8
• 4-(n-pyrrolidinyl)pyridine
• PS-4097
• CHEMBL4754833
• EINECS 219-534-2
• SCHEMBL49273
• InChI=1/C9H12N2/c1-2-8-11(7-1)9-3-5-10-6-4-9/h3-6H,1-2,7-8H
• AM20050997
• FT-0619461
• CS-W008051
• PB42375
• BDBM50556494
• W-107303
• AC-20826
• SY005200
• 4-Pyrrolidinopyridine, purum, >=98.0% (NT)
• 2456-81-7
• DH59VKG9S4
• 4-Pyrrolidinopyridine, 98%
• 4-(1-pyrrolidinyl)-pyridine
• Q229878
• BP-20215
• DTXSID90179299
• P0939
• EN300-21369
• UNII-DH59VKG9S4
• AKOS003884368
• MFCD00006415
• O11284
• NS00027694
• DB-029012
• 4-(1-Pyrrolidinyl)-pyridine; 4-(1-Pyrrolidino)pyridine; 4-(1-Pyrrolidinyl)pyridine; 4-(N-Pyrrolidinyl)pyridine
• 219-534-2
• DTXCID70101790
• FP00784

• MDL： MFCD00006415
• Inchi： 1S/C9H12N2/c1-2-8-11(7-1)9-3-5-10-6-4-9/h3-6H,1-2,7-8H2
• InChI Key： RGUKYNXWOWSRET-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)CCCC1
• BRN： 472443

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 16.1

Experimental Properties

• Color/Form: crystallization
• Density: 1.0628 (rough estimate)
• Melting Point: 56.0 to 61.0 deg-C
• Boiling Point: 170°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: 1.5378 (estimate)
• PH: 10.5 (3g/l, H2O, 21℃)
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: 3 g/L (21 ºC)
• PSA: 16.13000
• LogP: 1.74680
• Solubility: Not determined

4-(pyrrolidin-1-yl)pyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314
• Warning Statement： P280,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2923 8/PG 3
• WGK Germany：3
• Hazard Category Code： 25-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store in cold storage.
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R23/24/25; R34; R41

Additional information on 4-(pyrrolidin-1-yl)pyridine

4-(Pyrrolidin-1-yl)Pyridine: A Comprehensive Overview

4-(Pyrrolidin-1-yl)Pyridine (CAS No. 2456-81-7) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a pyrrolidine substituent. The pyridine moiety contributes to the compound's aromaticity and electronic properties, while the pyrrolidine group introduces flexibility and potential for hydrogen bonding, making it a versatile molecule for various applications.

Recent studies have highlighted the importance of 4-(pyrrolidin-1-yl)pyridine in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the design of kinase inhibitors and GPCR modulators. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of 4-(pyrrolidin-1-yl)pyridine exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer therapy.

The synthesis of 4-(pyrrolidin-1-yl)pyridine has been optimized over the years, with modern methods leveraging catalytic cross-coupling reactions and microwave-assisted synthesis to enhance efficiency and yield. These advancements have made the compound more accessible for large-scale production and research purposes. Moreover, the compound's stability under various reaction conditions has been thoroughly investigated, ensuring its reliability in diverse chemical transformations.

In terms of physical properties, 4-(pyrrolidin-1-yl)pyridine exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum reveals strong absorption bands in the visible region, which makes it a candidate for applications in optoelectronic materials. Recent research has explored its use as a chromophore in dye-sensitized solar cells (DSSCs), where it has shown promising performance due to its extended conjugation system.

The biological activity of 4-(pyrrolidin-1-yl)pyridine has been extensively studied, with findings indicating its potential as an antimicrobial agent. A 2023 study published in *Journal of Medicinal Chemistry* reported that certain derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This discovery underscores its potential in addressing the growing need for novel antibiotics.

Furthermore, 4-(pyrrolidin-1-yl)pyridine has found applications in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been exploited to develop efficient catalysts for various organic reactions, such as olefin metathesis and cross-coupling reactions. Recent advancements have focused on improving the recyclability and stability of these catalysts, making them more suitable for industrial applications.

In conclusion, 4-(pyrrolidin-1-yl)pyridine (CAS No. 2456-81-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future research and industrial applications.